Cas no 934180-46-8 (3-methyl-5-(trifluoromethyl)phenol)

3-methyl-5-(trifluoromethyl)phenol structure

934180-46-8 structure

Product Name:3-methyl-5-(trifluoromethyl)phenol

CAS No:934180-46-8

MF:C₈H₇F₃O

MW:176.135792970657

MDL:MFCD16997493

CID:1982364

PubChem ID:20773422

Update Time:2025-04-21

3-methyl-5-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

- 3-methyl-5-(trifluoromethyl)phenol
- MFCD16997493
- AC9433
- SY253255
- AKOS024437767
- MB23368
- SCHEMBL429599
- EN300-177248
- CS-0311915
- VOOZRDXCKRUKTQ-UHFFFAOYSA-N
- DTXCID00560492
- DTXSID60609735
- 934180-46-8
- DB-218144
- MDL： MFCD16997493
- Inchi： 1S/C8H7F3O/c1-5-2-6(8(9,10)11)4-7(12)3-5/h2-4,12H,1H3
- InChI Key： VOOZRDXCKRUKTQ-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=C(C)C=1)O)(F)F

Computed Properties

Exact Mass: 176.04489933g/mol
Monoisotopic Mass: 176.04489933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 20.2Å²

3-methyl-5-(trifluoromethyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A014003586-1g	3-Methyl-5-(trifluoromethyl)phenol	934180-46-8	97%	1g	$1504.90	2023-08-31
eNovation Chemicals LLC	D779636-1g	3-Methyl-5-(trifluoromethyl)phenol	934180-46-8	95%	1g	$1085	2024-07-20
Enamine	EN300-177248-0.05g	3-methyl-5-(trifluoromethyl)phenol	934180-46-8	95%	0.05g	$266.0	2023-08-31
Enamine	EN300-177248-0.1g	3-methyl-5-(trifluoromethyl)phenol	934180-46-8	95%	0.1g	$396.0	2023-08-31
Enamine	EN300-177248-0.25g	3-methyl-5-(trifluoromethyl)phenol	934180-46-8	95%	0.25g	$567.0	2023-08-31
Enamine	EN300-177248-1.0g	3-methyl-5-(trifluoromethyl)phenol	934180-46-8	95%	1g	$0.0	2023-06-08
Enamine	EN300-177248-0.5g	3-methyl-5-(trifluoromethyl)phenol	934180-46-8	95%	0.5g	$891.0	2023-08-31
Enamine	EN300-177248-1g	3-methyl-5-(trifluoromethyl)phenol	934180-46-8	95%	1g	$1142.0	2023-08-31
Enamine	EN300-177248-2.5g	3-methyl-5-(trifluoromethyl)phenol	934180-46-8	95%	2.5g	$2240.0	2023-08-31
Enamine	EN300-177248-5g	3-methyl-5-(trifluoromethyl)phenol	934180-46-8	95%	5g	$3313.0	2023-08-31

3-methyl-5-(trifluoromethyl)phenol Related Literature

1. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
2. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
3. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
4. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

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